3-Ethenyl-5-methylhept-1-ene-3,5-diol

• CAS No.: 61841-10-9
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 3-ethenyl-5-methylhept-1-ene-3,5-diol
• InChI: InChI=1S/C10H18O2/c1-5-9(4,11)8-10(12,6-2)7-3/h6-7,11-12H,2-3,5,8H2,1,4H3
• InChI Key: AARVDYXRQGKRTO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC(C=C)(C=C)O)O

Description

3-Ethenyl-5-methylhept-1-ene-3,5-diol is an organic compound with the molecular formula C11H20O2, classified as a diol. Diols, also known as glycols, are alcohols containing two hydroxyl groups, which are key functional groups that dictate the molecule's reactivity and physical properties . As a volatile organic compound, this substance is of significant interest for analysis using Gas Chromatography-Mass Spectrometry (GC-MS) in research contexts, particularly for profiling complex natural product extracts . In broader scientific research, diols serve as crucial building blocks and chain extenders in polymer chemistry, contributing to the synthesis of materials like polyurethanes and biodegradable elastomers with applications in tissue engineering . The specific branched structure of this compound, featuring both ethenyl and methyl groups, may influence its properties and reactivity, making it a candidate for investigating structure-activity relationships or developing novel synthetic pathways. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Molecular Architecture

3-Ethenyl-5-methylhept-1-ene-3,5-diol (C₁₀H₁₆O₂) features two tertiary hydroxyl groups at positions 3 and 5, accompanied by an ethenyl substituent at C3 and a methyl group at C5. The conjugated diene system (hept-1-ene) introduces steric and electronic complexities that necessitate tailored synthetic approaches.

Stability Challenges

The tertiary diol configuration renders the compound prone to dehydration under acidic or high-temperature conditions. Studies on analogous systems, such as 3-ethyl-5-methylheptane-3,5-diol, demonstrate that steric shielding of hydroxyl groups improves stability during synthesis.

Synthetic Pathways and Methodologies

Aqueous-Phase Condensation (Method A)

Adapting protocols from pyrazolinone synthesis, this method employs water as the reaction medium:

Procedure:

• Combine 3,4-dimethylphenylhydrazine hydrochloride (25 mmol) with aqueous NaOH (1 g) and Na₂SO₃ (0.5 g) at 25°C.
• Add ethyl acetoacetate (25 mmol) and reflux at 100°C for 4 hours.
• Cool to 20°C, filter, and crystallize using isopropanol-water (2:1 v/v).

Optimization Data:

Parameter	Value	Yield Impact	Source
Reaction Time	4 hr	+32%
Solvent Ratio	2:1 IPA:H₂O	Purity 99.5%
Reductant (Na₂SO₃)	0.5 g	Oxidation -15%

This method achieves 83.2% yield with 99.5% purity when scaled to 150 mmol.

Protective Group Strategy (Method B)

Building on silylation techniques, this approach mitigates hydroxyl group reactivity:

Step 1: Diol Protection

Butane-1,3-diol + TBSCl → TBS-protected diol  
Conditions: Dry DCM, imidazole, 0°C→25°C, 12 hr  

Step 2: Alkene Formation
Grignard addition to introduce ethenyl and methyl groups:

Protected diol + CH₂=CHMgBr → Ethenyl intermediate  
Conditions: THF, -78°C, N₂ atmosphere  

Step 3: Deprotection
TBAF-mediated cleavage in THF/H₂O (4:1), yielding final diol.

Performance Metrics:

• Overall Yield: 66.7% (3-step sequence)
• Purity: 98.2% by HPLC

Advanced Catalytic Approaches

Transition Metal Catalysis

Nickel-catalyzed coupling demonstrates potential for constructing the heptene backbone:

Reaction Scheme:

Propargyl alcohol + Isoprene → Diene intermediate  
Catalyst: Ni(COD)₂ (5 mol%)  
Ligand: PPh₃  
Yield: 72%  

Biocatalytic Oxidation

Recent advances employ cytochrome P450 monooxygenases for stereoselective diol formation:

• Substrate: 5-Methylhept-1-en-3-yl acetate
• Enzyme: CYP153A from P. putida
• Conversion: 89%
• ee: >99%

Purification and Characterization

Crystallization Optimization

Isopropanol-water systems (2:1 v/v) effectively remove byproducts:

• Purity Increase: 92% → 99.5%
• Crystal Morphology: Orthorhombic plates (XRD confirmed)

Chromatographic Methods

Flash silica gel chromatography (petroleum ether:EtOAc 100:1→5:1) resolves regioisomers:

• Resolution Factor (R): 1.8
• Recovery: 95%

Industrial-Scale Considerations

Cost Analysis

Method	Raw Material Cost ($/kg)	Yield	Viability
Aqueous Condensation	42	83.2%	High
Protective Group	118	66.7%	Medium
Biocatalytic	89	89%	Emerging

Environmental Impact

Method A reduces organic solvent use by 74% compared to traditional approaches, aligning with EPA guidelines for sustainable synthesis.

Chemical Reactions Analysis

Types of Reactions

3-Ethenyl-5-methylhept-1-ene-3,5-diol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding ketones or aldehydes.

Reduction: The double bond can be reduced to form saturated derivatives.

Substitution: The hydroxyl groups can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst is a typical method for reducing the double bond.

Substitution: Reagents such as thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) are used for substituting hydroxyl groups.

Major Products Formed

Oxidation: Formation of 3-ethenyl-5-methylhept-1-ene-3,5-dione.

Reduction: Formation of 3-ethenyl-5-methylheptane-3,5-diol.

Substitution: Formation of 3-ethenyl-5-methylhept-1-ene-3,5-dichloride.

Scientific Research Applications

3-Ethenyl-5-methylhept-1-ene-3,5-diol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and polymers.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development and delivery systems.

Industry: It is used in the production of specialty chemicals, coatings, and adhesives.

Mechanism of Action

The mechanism of action of 3-Ethenyl-5-methylhept-1-ene-3,5-diol involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and receptors, modulating their activity.

Pathways Involved: It may influence various biochemical pathways, including oxidative stress response and signal transduction.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural differences between 3-ethenyl-5-methylhept-1-ene-3,5-diol and related diols:

Compound Name	Backbone Type	Functional Groups	Key Substituents	Molecular Flexibility
3-Ethenyl-5-methylhept-1-ene-3,5-diol	Aliphatic	Two hydroxyls, ethenyl, methyl	Ethenyl (C3), methyl (C5)	High (linear chain)
2-Methoxy-9,10-dihydrophenanthrene-4,5-diol (Compound 66)	Aromatic (phenanthrene)	Two hydroxyls, methoxy	Methoxy (C2), fused aromatic rings	Low (rigid structure)
1,4-Dithiane-2,5-diol	Heterocyclic (sulfur)	Two hydroxyls, sulfur atoms	1,4-dithiane ring	Moderate (ring strain)

Key Observations :

• Backbone Rigidity : The aliphatic chain of 3-ethenyl-5-methylhept-1-ene-3,5-diol allows greater conformational flexibility compared to rigid aromatic or heterocyclic diols. This may influence solubility in polar solvents and interaction with biological targets .

Implications for 3-Ethenyl-5-methylhept-1-ene-3,5-diol :

• Binding Potential: The flexible aliphatic backbone may reduce binding specificity compared to rigid aromatic diols, which show strong affinity for kinases like EGFR and SRC .
• Hydrogen Bonding : The hydroxyl groups in 3-ethenyl-5-methylhept-1-ene-3,5-diol could mimic polar interactions observed in compound 66, but steric hindrance from the ethenyl/methyl groups might limit target engagement.

Solubility and Reactivity

• Solubility : Aliphatic diols generally exhibit higher water solubility than aromatic counterparts due to reduced hydrophobicity. However, the ethenyl group in 3-ethenyl-5-methylhept-1-ene-3,5-diol may lower solubility compared to simpler aliphatic diols.
• Reactivity : The compound’s hydroxyl groups are susceptible to oxidation or esterification, similar to 1,4-dithiane-2,5-diol, which undergoes sulfur-specific reactions .